6-Methoxy-1-methyl-1,2-dihydronaphthalene

• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 6-methoxy-1-methyl-1,2-dihydronaphthalene
• InChI: InChI=1S/C12H14O/c1-9-4-3-5-10-8-11(13-2)6-7-12(9)10/h3,5-9H,4H2,1-2H3
• InChI Key: SLDLIRXFPLIFBN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC=CC2=C1C=CC(=C2)OC

Description

6-Methoxy-1-methyl-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyllithium (1M solution in THF; 27 ml, 27 mmol) was added slowly to a solution of 6-methoxy-1-tetralone (3.16 g, 18 mmol) in THF (15 ml) under N2. The reaction mixture was allowed to react under N2 at RT overnight (12 h). It was then diluted with ethyl acetate and quenched with ice-cooled HCl (2M). The aqeous phase was extracted further with ethyl acetate, dried, and concentrated in vacuo. Chromatographic purification of the crude material on silica gel, using 5% ether in petroleum ether as eluent, gave the title compound as a gum (1.6 g, 52%). 1H-NMR (250 MHz CDCl3): 2.1 (t, 3H, Me), 2.2 (m, 2H), 2.8 (t, 2H), 3.8 (s, 3H, OMe), 5.8 (t, 1H), 6.8-7.2 (m, 3H), 13C-NMR (250 MHz, CDCl3) 19.3, 23.2, 28.9, 55.2, 110.8, 113.7, 122.9, 123.9, 129.1, 131.8, 138.1, 158.4; Mass Spectrum (M+1) m/e=175.